molecular formula C5H5N5O B3332059 6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one CAS No. 869058-86-6

6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one

Cat. No.: B3332059
CAS No.: 869058-86-6
M. Wt: 151.13 g/mol
InChI Key: AJUJEXMDZVIXNH-UHFFFAOYSA-N
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Description

6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one is a useful research compound. Its molecular formula is C5H5N5O and its molecular weight is 151.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Novel Derivatives: Elaborating on the synthesis of novel derivatives, El-Agrody et al. (2001) describe the creation of [1,2,4]triazolo[1,5-c]pyrimidine-13-ones and related compounds, highlighting their antimicrobial activity. This research provides insight into the chemical versatility and potential therapeutic applications of compounds related to 6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one (El-Agrody et al., 2001).
  • Crystal Structure and Antibacterial Activity: Lahmidi et al. (2019) focus on a novel pyrimidine derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, exploring its crystal structure, spectroscopic characteristics, and antibacterial activity. This research underscores the compound's potential in antibacterial applications (Lahmidi et al., 2019).

Biological Activities

  • Anti-Epileptic Activities: Ding et al. (2019) synthesized derivatives of [1,2,4]-triazolo[1,5-a]pyrimidin-7(4H)-one, evaluating their anti-epileptic activities. This work highlights the compound's potential in treating neurological conditions [(Ding et al., 2019)](https://consensus.app/papers/synthesis-vitro-activities-novel-ding/9760dc2011f95c57808a588d93e230ac/?utm_source=chatgpt).
  • Antioxidant Agents: Bayazeed and Alnoman (2020) used 6-cyano-5-oxo-3,5-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine as a building block for creating new tricyclic and tetracyclic ring systems with the triazolo[1,5-a]pyrimidine skeleton, demonstrating significant antioxidant properties (Bayazeed & Alnoman, 2020).

Application in Synthetic Chemistry

  • Facile Synthesis Techniques: Gol et al. (2019) describe an efficient, regioselective on-water synthesis method for various 5-amino-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine derivatives, showcasing the environmental benefits and broad scope of this approach (Gol et al., 2019).
  • Diversity Oriented Synthesis: Pyatakov et al. (2015) evaluated the acid-catalyzed condensation between 2-amino[1,2,4]triazolo[1,5-a]pyrimidines and 1,3-diketones, leading to diversely substituted polycyclic derivatives. This showcases the compound's utility in creating a wide range of synthetic structures (Pyatakov et al., 2015).

Advanced Research and Studies

  • Theoretical Studies and Characterization: Salgado et al. (2011) conducted theoretical studies and NMR characterization of novel [1,2,4]-triazolo[1,5-a]pyrimidine derivatives, providing detailed insights into their chemical behavior and stability (Salgado et al., 2011).
  • Chemical Transformations: Zemlyanaya et al. (2018) investigated the chemical transformations of tetrahydro[1,2,4]triazolo[1,5-a]pyrimidin-7-oles, expanding our understanding of the reactivity and potential applications of this chemical class (Zemlyanaya et al., 2018).

Future Directions

For further reading, refer to the review article by Merugu et al., which provides insights into the synthetic strategies and pharmacological applications of this emerging scaffold . Additionally, consider investigating related compounds such as pyrazolo[3,4-d]pyrimidine and thiazoloquinazoline derivatives .

: Read the full article : Pyrazolo[3,4-d]pyrimidine study : Thiazoloquinazoline derivatives study

Properties

IUPAC Name

6-amino-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5N5O/c6-3-1-7-5-8-2-9-10(5)4(3)11/h1-2H,6H2,(H,7,8,9)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJUJEXMDZVIXNH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=O)N2C(=N1)N=CN2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

151.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.